Cas no 872722-83-3 (N'-{3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-ethylethanediamide)

• Product Name: N'-{3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-ethylethanediamide
• CAS No: 872722-83-3
• MF: C₁₅H₂₀ClN₃O₅S
• MW: 389.85440158844
• CID: 5509234
• Update Time: 2025-10-30

N'-{3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[[3-(4-chlorophenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]-N-ethyloxamide
• N'-{3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-ethylethanediamide

• Inchi： 1S/C15H20ClN3O5S/c1-2-17-14(20)15(21)18-10-13-19(8-3-9-24-13)25(22,23)12-6-4-11(16)5-7-12/h4-7,13H,2-3,8-10H2,1H3,(H,17,20)(H,18,21)
• InChI Key： ZAAHZNXZGQERIW-UHFFFAOYSA-N
• SMILES： C(NCC)(=O)C(NCC1N(S(C2=CC=C(Cl)C=C2)(=O)=O)CCCO1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-{3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-ethylethanediamide

Introduction to N'-{3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-ethylethanediamide (CAS No. 872722-83-3)

N'-{3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-ethylethanediamide is a sophisticated organic compound characterized by its intricate molecular structure and potential applications in pharmaceutical research. This compound, identified by the CAS number 872722-83-3, has garnered attention in the scientific community due to its unique chemical properties and the promising avenues it opens for further exploration.

The molecular framework of this compound incorporates several key functional groups, including a sulfonyl group and an oxazoline ring, which are known for their versatility in medicinal chemistry. The presence of a 4-chlorobenzenesulfonyl moiety suggests potential interactions with biological targets, making it a candidate for further investigation in drug discovery programs.

In recent years, there has been a growing interest in oxazoline derivatives due to their role as chiral auxiliaries and ligands in asymmetric synthesis. The oxazoline ring in N'-{3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-ethylethanediamide could serve as a valuable scaffold for developing novel catalysts and ligands that enhance the efficiency of organic transformations.

The compound's ethylamidine moiety provides an additional layer of complexity, offering opportunities for further functionalization and derivatization. This structural feature could be exploited to create analogs with tailored biological activities, potentially leading to the development of new therapeutic agents.

Recent studies have highlighted the importance of sulfonyl compounds in medicinal chemistry, particularly their role as pharmacophores in small-molecule drugs. The sulfonyl group in this compound may contribute to its binding affinity and selectivity towards specific biological targets, making it a promising candidate for further pharmacological investigation.

The synthesis of N'-{3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-ethylethanediamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 4-chlorobenzenesulfonyl group necessitates careful handling to ensure regioselectivity and high yield. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, may be employed to achieve the desired molecular architecture efficiently.

The compound's potential applications extend beyond pharmaceuticals. Its unique structural features make it a valuable intermediate in the synthesis of fine chemicals and specialty materials. Researchers are exploring its use in the development of novel polymers and coatings, where its ability to form stable complexes with other molecules could be leveraged.

In conclusion, N'-{3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-ethylethanediamide (CAS No. 872722-83-3) represents a significant advancement in organic chemistry with potential implications for drug discovery and material science. Its complex molecular structure and versatile functional groups position it as a promising candidate for further research and development. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.